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Compound of Interest

Compound Name: Crisaborole-d4

Cat. No.: B15575962

Introduction: Crisaborole-d4 is the deuterated analog of Crisaborole, a non-steroidal
phosphodiesterase 4 (PDE4) inhibitor. It is primarily utilized as an internal standard in analytical
and pharmacokinetic studies to ensure the precise quantification of Crisaborole in biological
samples.[1][2] The stable isotope-labeled form of the compound enhances the accuracy of
mass spectrometry and liquid chromatography methods.[2] This guide provides an in-depth
overview of Crisaborole-d4, including its chemical properties, supplier information, and
relevant experimental workflows. This document is intended for research use only and not for
human or veterinary applications.[3][4]

Technical Data and Supplier Information

Crisaborole-d4 is available from various chemical suppliers. The following tables summarize
key technical specifications and purchasing information compiled from publicly available data.

Table 1: Chemical and Physical Properties of Crisaborole-d4
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Property

Value

Chemical Name

4-[(1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-5-
yl)oxy]benzonitrile-d4[5]

Synonyms

AN-2728-d4, PF-06930164-d4, Eucrisa-d4[1][3]

Molecular Formula

C14HsD4BNO3[3][4][5]6]I71[8][C]

Molecular Weight

255.07 g/mol [4][5][6][7]

Appearance

Off-white to light yellow solid[6][8]

Storage Conditions

-20°C, protect from light[3][6]

Table 2: Supplier and Product Specifications

. . Isotopic Available
Supplier CAS Number Purity . .
Enrichment Quantities
MedChemExpres 98.8% (QNMR) -~
2268785-42-6[6] 6] 97.9%]6] Not specified
s
. 906673-24-3 _
BDGSynthesis >98% (HPLC)[7] Not specified 10mg, 25mg[7]
(unlabelled)[7]
Simson Pharma 2268785-42-6[5] Not specified Not specified Not specified
Sussex o
N/A >95% (HPLC)[3] >950%[3] Not specified
Research
5mg, 10mg,
CymitQuimica 906673-24-3 Not specified Not specified 25mg, 50mg,
100mg[8]
- » Custom
Cleanchem 2268785-42-6[9] Not specified Not specified

Synthesis[9]

Note: Purity and isotopic enrichment values can vary between batches. It is recommended to

consult the Certificate of Analysis provided by the supplier for lot-specific data.[5][7]
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Experimental Protocols and Workflows

The primary application of Crisaborole-d4 is as an internal standard for the quantification of
Crisaborole in biological matrices using techniques like liquid chromatography-mass
spectrometry (LC-MS).

Bioanalytical Workflow for Crisaborole Quantification

The following diagram illustrates a typical workflow for a pharmacokinetic study involving the
analysis of Crisaborole from biological samples.
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Caption: Bioanalytical workflow for Crisaborole quantification.
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Mechanism of Action of Crisaborole

Crisaborole-d4 itself is not pharmacologically active but serves as a tool to study the parent
compound. Crisaborole is a phosphodiesterase 4 (PDE4) inhibitor.[10] PDE4 is an enzyme that
degrades cyclic adenosine monophosphate (CAMP), a second messenger involved in the
regulation of inflammatory responses. By inhibiting PDE4, Crisaborole increases intracellular
CAMP levels, which in turn reduces the production of pro-inflammatory cytokines.[10][11]

Crisaborole Signaling Pathway

The diagram below illustrates the simplified signaling pathway of Crisaborole's mechanism of
action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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